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Compound of Interest

Compound Name: Methyl 2-iodoisonicotinate

Cat. No.: B144240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-iodoisonicotinate is a halogenated pyridine derivative of significant interest in

medicinal chemistry and drug discovery. Its structural motif, featuring an iodine atom at the 2-

position of the pyridine ring and a methyl ester at the 4-position, makes it a versatile building

block for the synthesis of a wide range of more complex molecules. The presence of the iodo-

substituent provides a reactive handle for various cross-coupling reactions, enabling the

introduction of diverse functional groups and the construction of novel molecular scaffolds. This

technical guide provides a comprehensive overview of the known physicochemical properties

of Methyl 2-iodoisonicotinate, along with insights into its synthesis and potential applications.

Core Physicochemical Properties
While extensive experimental data for Methyl 2-iodoisonicotinate is not readily available in

publicly accessible literature, key identifiers and some physical characteristics have been

established. This information is crucial for its handling, characterization, and application in a

research and development setting.
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Property Value Reference

Chemical Name Methyl 2-iodoisonicotinate

Synonyms
2-Iodo-isonicotinic acid methyl

ester

CAS Number 134579-47-8 [1]

Molecular Formula C₇H₆INO₂ [1]

Molecular Weight 263.03 g/mol [1]

Physical Form Solid

Storage Conditions
Keep in dark place, inert

atmosphere, 2-8°C
[2]

Note: Quantitative data for properties such as melting point, boiling point, solubility, pKa, and

logP are not yet publicly documented. Experimental determination of these parameters is

recommended for any application requiring precise knowledge of these values.

Synthesis and Reactivity
The synthesis of Methyl 2-iodoisonicotinate typically involves the esterification of 2-

iodoisonicotinic acid. While a detailed, peer-reviewed protocol specifically for the methylation of

2-iodoisonicotinic acid is not readily available, a general understanding can be derived from

standard esterification procedures for related isonicotinic acid derivatives.

A plausible synthetic pathway is the Fischer esterification of 2-iodoisonicotinic acid with

methanol in the presence of a strong acid catalyst, such as sulfuric acid.
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Plausible Synthesis of Methyl 2-iodoisonicotinate

2-Iodoisonicotinic Acid

Esterification

Methanol (CH₃OH) Acid Catalyst (e.g., H₂SO₄)

Methyl 2-iodoisonicotinate Water (H₂O)

Click to download full resolution via product page

Caption: Plausible Fischer esterification route for the synthesis of Methyl 2-iodoisonicotinate.

The reactivity of Methyl 2-iodoisonicotinate is largely dictated by the carbon-iodine bond,

which is susceptible to a variety of palladium-catalyzed cross-coupling reactions, such as

Suzuki, Heck, and Sonogashira couplings. This reactivity allows for the facile introduction of

aryl, vinyl, and alkynyl groups at the 2-position of the pyridine ring, making it a valuable

intermediate in the synthesis of complex heterocyclic compounds.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Methyl 2-iodoisonicotinate
are not extensively published. However, based on general laboratory procedures for similar

compounds, the following workflows can be proposed.

General Synthetic Workflow
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General Synthetic and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b144240?utm_src=pdf-body-img
https://www.benchchem.com/product/b144240?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pharmaffiliates.com [pharmaffiliates.com]

2. 134579-47-8|Methyl 2-iodoisonicotinate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Methyl 2-iodoisonicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144240#physicochemical-properties-of-methyl-2-
iodoisonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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